Cas no 5787-00-8 (brucine sulfate 7-hydrate)
brucine sulfate 7-hydrate structure
Product Name:brucine sulfate 7-hydrate
CAS No:5787-00-8
MF:C46H68N4O19S
MW:1013.11253356934
CID:947658
PubChem ID:44134593
Update Time:2025-04-19
brucine sulfate 7-hydrate Chemical and Physical Properties
Names and Identifiers
-
- brucine sulfate 7-hydrate
- BRUCINE SULFATE HEPTAHYDRATE
- 10,11-Dimethoxystrychine
- Brucin,Sulfat-Heptahydrat
- BRUCINE SULFATE HYDRATE ACS REAGENT
- BRUCINE SULFATE SALT HYDRATE
- Brucine sulphate heptahydrate
- Brucine,acs
- Brucinesulfate
- Sulfuric acid--2,3-dimethoxystrychnidin-10-one--water (1/2/7)
- BIS(4,5-DIMETHOXY-12-OXA-8,17-DIAZAHEPTACYCLO[15.5.2.0(1),(1)?.0(2),?.0?,(2)(2).0(1)(1),(2)(1).0(1)?,(2)?]TETRACOSA-2,4,6,14-TETRAEN-9-ONE) SULFURIC ACID HEPTAHYDRATE
- SW101231-2
- 5787-00-8
- DTXSID60973463
-
- Inchi: 1S/2C23H26N2O4.H2O4S.7H2O/c2*1-27-16-8-14-15(9-17(16)28-2)25-20(26)10-18-21-13-7-19-23(14,22(21)25)4-5-24(19)11-12(13)3-6-29-18;1-5(2,3)4;;;;;;;/h2*3,8-9,13,18-19,21-22H,4-7,10-11H2,1-2H3;(H2,1,2,3,4);7*1H2
- InChI Key: PPJIVFYMRNHHTJ-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)O.O1CC=C2CN3CCC45C6C=C(C(=CC=6N6C(CC1C(C2CC34)C65)=O)OC)OC.O1CC=C2CN3CCC45C6C=C(C(=CC=6N6C(CC1C(C2CC34)C65)=O)OC)OC.O.O.O.O.O.O.O
Computed Properties
- Exact Mass: 618.23100
- Monoisotopic Mass: 1012.41984713g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 41
- Rotatable Bond Count: 2
- Complexity: 686
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 87
Experimental Properties
- Color/Form: Not determined
- Melting Point: 180°C
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
- PSA: 198.83000
- LogP: 2.09050
- Solubility: Not determined
brucine sulfate 7-hydrate Security Information
- Hazardous Material transportation number:UN 2811
- Hazard Category Code: 26/28-52/53
- Safety Instruction: S13; S45
- Risk Phrases:R26/28; R52/53
brucine sulfate 7-hydrate Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
5787-00-8 (brucine sulfate 7-hydrate) Related Products
- 5892-11-5(Brucine dihydrate)
- 60583-39-3((4Ar,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one;sulfuric acid;heptahydrate)
- 652154-10-4(Brucine sulfate hydrate)
- 5786-97-0(Brucine nitrate)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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